2-(pyrrolidin-1-ylmethyl)-1H-quinazolin-4-one

• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol
• IUPAC Name: 2-(pyrrolidin-1-ylmethyl)-1H-quinazolin-4-one
• InChI: InChI=1S/C13H15N3O/c17-13-10-5-1-2-6-11(10)14-12(15-13)9-16-7-3-4-8-16/h1-2,5-6H,3-4,7-9H2,(H,14,15,17)
• InChI Key: QQEUAVYEHZXFIL-UHFFFAOYSA-N
• Isomeric SMILES: C1CCN(C1)CC2=NC(=O)C3=CC=CC=C3N2

Description

2-(pyrrolidin-1-ylmethyl)-1H-quinazolin-4-one is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is also known as PPQ and has been found to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of PPQ is not fully understood. However, it has been suggested that the compound exerts its biological effects by interacting with specific cellular targets. PPQ has been shown to inhibit the activity of certain enzymes, which play a critical role in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
PPQ has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. PPQ has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, PPQ has been found to exhibit antibacterial activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PPQ in lab experiments is its potent biological activity. PPQ has been shown to exhibit a range of biological effects at low concentrations, making it a valuable tool for studying cellular processes. However, one of the limitations of using PPQ in lab experiments is its potential toxicity. PPQ has been found to be toxic to some cell lines, and caution should be exercised when using the compound in vitro.

Future Directions

There are several future directions for research involving PPQ. One area of interest is the development of PPQ-based therapeutics for the treatment of cancer. PPQ has been shown to be effective in inhibiting the growth of cancer cells, and further studies are needed to determine its potential as a cancer treatment. Another area of interest is the development of PPQ-based antibacterial agents. PPQ has been found to exhibit antibacterial activity, and further research is needed to determine its potential as an antibacterial agent. Additionally, the mechanism of action of PPQ is not fully understood, and further studies are needed to elucidate its cellular targets and mode of action.

Synthesis Methods

PPQ can be synthesized by reacting 2-(bromomethyl)-1H-quinazolin-4-one with pyrrolidine in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism and yields PPQ as the final product.

Scientific Research Applications

PPQ has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, anti-inflammatory, and antibacterial activities. PPQ has also been shown to inhibit the growth of cancer cells by inducing apoptosis.